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Compound of Interest

Compound Name: 3-(3-Bromophenyl)pyridine

Cat. No.: B1282306 Get Quote

Technical Guide: 3-(3-Bromophenyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 3-(3-Bromophenyl)pyridine, a heterocyclic aromatic compound of interest in

medicinal chemistry and materials science. The information is presented to support research

and development activities.

Core Physicochemical Data
The essential molecular properties of 3-(3-Bromophenyl)pyridine are summarized in the table

below.

Property Value

Molecular Formula C₁₁H₈BrN

Molecular Weight 234.1 g/mol [1]

CAS Number 4422-32-6

Molecular Structure
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The structural representation of 3-(3-Bromophenyl)pyridine, illustrating the connectivity of the

pyridine and bromophenyl rings, is provided below.

Chemical structure of 3-(3-Bromophenyl)pyridine.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-(3-Bromophenyl)pyridine
are crucial for its application in research. A common synthetic route involves the Suzuki

coupling reaction.

Example Synthetic Protocol: Suzuki Coupling

This protocol outlines a general procedure for the synthesis of 3-(3-Bromophenyl)pyridine via

a Suzuki-Miyaura cross-coupling reaction between 3-bromopyridine and 3-bromophenylboronic

acid.

Materials:

3-Bromopyridine

3-Bromophenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Dichloromethane (for extraction)

Magnesium sulfate (for drying)
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Procedure:

Reaction Setup: In a round-bottom flask, combine 3-bromopyridine (1 equivalent), 3-

bromophenylboronic acid (1.2 equivalents), potassium carbonate (2 equivalents), and a

catalytic amount of palladium(II) acetate and triphenylphosphine.

Solvent Addition: Add a 3:1:1 mixture of toluene, ethanol, and water to the flask.

Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-90 °C) under an

inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. Monitor the reaction progress

using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and

extract the product with dichloromethane.

Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and

concentrate the solvent under reduced pressure. The crude product can be purified by

column chromatography on silica gel using a mixture of hexane and ethyl acetate as the

eluent.

Characterization: Confirm the identity and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Signaling Pathways and Logical Relationships
At present, there is limited specific information available in publicly accessible literature

detailing the direct involvement of 3-(3-Bromophenyl)pyridine in defined biological signaling

pathways. As a versatile building block, its biological activity is contingent on the larger

molecular scaffold into which it is incorporated. The logical relationship of its synthesis is

represented in the workflow diagram below.
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Starting Materials
(3-Bromopyridine, 3-Bromophenylboronic acid)

Suzuki Coupling Reaction
(Pd catalyst, base, solvent)

Aqueous Work-up
and Extraction

Column Chromatography

Pure 3-(3-Bromophenyl)pyridine

Click to download full resolution via product page

General workflow for the synthesis of 3-(3-Bromophenyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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